3-(2-methoxyphenyl)-9-(3-methoxypropyl)-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-(2-methoxyphenyl)-9-(3-methoxypropyl)-2-(trifluoromethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C23H22F3NO5/c1-29-11-5-10-27-12-16-18(31-13-27)9-8-15-20(28)19(14-6-3-4-7-17(14)30-2)22(23(24,25)26)32-21(15)16/h3-4,6-9H,5,10-13H2,1-2H3
• InChI Key: RUJPLJOCMDSLQO-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1CC2=C(C=CC3=C2OC(=C(C3=O)C4=CC=CC=C4OC)C(F)(F)F)OC1
• Molecular Formula: C23H22F3NO5
• Molecular Weight: 449.4 g/mol

Description

3-(2-methoxyphenyl)-9-(3-methoxypropyl)-2-(trifluoromethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C23H22F3NO5 and its molecular weight is 449.426. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Transformation

Research has explored the synthesis and transformation of compounds structurally related to the specified oxazine derivative. For instance, studies have developed methodologies for creating compounds with the oxazine core, highlighting their significance in synthesizing diverse organic compounds. One notable example is the synthesis of 1-methoxy-1H-phenanthro[9,10-c][1,2]oxazine, which upon reaction with dienophiles, yields triphenylene-o-dicarboxylic derivatives in high yield, demonstrating the compound's potential in organic synthesis and the development of novel materials (Nicolaides et al., 1996).

Pharmacological Activities

While excluding direct drug use and dosage details, research on similar oxazine derivatives has explored their pharmacological potentials. For example, pyrano[2,3-d]pyrimidine and pyrano[2,3-d]pyrimidine-5-one derivatives, compounds with a fused oxazine framework, have been synthesized and evaluated for their antioxidant and anticancer activities, showing considerable chemical and pharmacological activities (Mahmoud et al., 2017).

Material Science and Photochemistry

In the field of materials science and photochemistry, oxazine derivatives have been explored for their unique properties. For instance, studies on the photochromism of bichromophoric oxazines highlight their potential in developing photoresponsive materials. These materials could have applications in smart windows, optical data storage, and photo-switchable devices, emphasizing the versatility of oxazine derivatives in material science (Deniz et al., 2009).